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For Researchers, Scientists, and Drug Development Professionals

Introduction

Trans-8-Hexadecene, also known as (E)-8-Hexadecene, is an unsaturated hydrocarbon with
the chemical formula CisHs2.[1][2] As a long-chain alkene, its physical properties are of interest
in various fields, including organic synthesis, materials science, and as a potential component
in complex mixtures such as fuels and lubricants. This technical guide provides a
comprehensive overview of the known and estimated physical properties of trans-8-
Hexadecene, supported by data from related isomers and the corresponding alkane, n-
hexadecane. Due to a lack of extensive experimental data for trans-8-Hexadecene
specifically, this guide also includes data for the more extensively studied 1-hexadecene to
provide a valuable comparative reference.

Molecular and Chemical Identity

Identifier Value

IUPAC Name (E)-hexadec-8-ene[1]

Synonyms trans-8-Hexadecene, (8E)-8-Hexadecene[1][2]
Molecular Formula CisH32[1][2]

Molecular Weight 224.42 g/mol [1]

CAS Number 74533-91-8[1]
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Tabulated Physical Properties

The following tables summarize the available quantitative data for the physical properties of
trans-8-Hexadecene and its related compounds. It is important to note that specific
experimental data for trans-8-Hexadecene is limited, and therefore, data for its isomer, 1-
hexadecene, and its corresponding saturated alkane, n-hexadecane, are provided for
comparison and estimation.

Table 1: Key Physical Properties of Hexadecene Isomers
and n-Hexadecane

trans-8-

1-Hexadecene n-Hexadecane
Property Hexadecene . .
. (Experimental) (Experimental)
(Estimated)
Boiling Point ~284 °C 284.4 °CJ[3] 287 °C[4]
Melting Point Not available 4.1 °C[3] 18 °C[4]
) 0.7811 g/cm? at
Density ~0.78 g/cm?3 at 20°C 0.773 g/cm?3 at 20°C[5]
20°C[3]
Refractive Index ~1.44 at 20°C 1.4412 at 20°C[3] 1.4345 at 20°CJ[6]
Viscosity Not available 3.55 ¢St (SUS)[3] 3.03 mPa:-s at 25°CJ[7]

Table 2: General Physical Properties of Alkenes
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Property General Trend

) Cs-Ca7 alkenes are typically liquids at room
Physical State
temperature.

Insoluble in water; soluble in nonpolar organic

Solubility
solvents.
Increases with molecular mass. Straight-chain
Boiling Point alkenes have higher boiling points than
branched isomers.
Increases with molecular mass. Trans isomers
Melting Point generally have higher melting points than cis
isomers due to better crystal packing.
Density Generally less dense than water.

Experimental Protocols

While specific experimental protocols for trans-8-Hexadecene are not readily available in the
literature, the following are standard methodologies for determining the key physical properties
of liquid hydrocarbons.

Determination of Boiling Point

The boiling point of a liquid can be determined using several methods, including:

o Simple Distillation: The sample is heated in a distillation apparatus at atmospheric pressure.
The temperature at which the liquid boils and its vapor condenses is recorded as the boiling
point.

» Ebulliometry: This technique involves using an ebulliometer, which measures the boiling
point of a liquid by maintaining equilibrium between the liquid and vapor phases.

Determination of Melting Point

For substances that are solid at or near room temperature, the melting point can be determined
by:
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o Capillary Tube Method: A small amount of the solidified sample is placed in a capillary tube
and heated in a melting point apparatus. The temperature range over which the sample
melts is observed.

 Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample
as it is heated or cooled. The peak of the endothermic curve corresponds to the melting
point.[8]

Determination of Density

The density of a liquid can be measured using:

o Pycnometry: A pycnometer, a flask with a specific volume, is weighed empty, then filled with
the sample liquid and weighed again. The density is calculated from the mass and volume.

o Oscillating U-tube Densitometer: This instrument measures the oscillation frequency of a U-
shaped tube filled with the sample. The frequency is related to the density of the liquid.[5][9]

Determination of Refractive Index

The refractive index is a measure of how much light bends as it passes through a substance
and can be determined using:

o Abbe Refractometer: A few drops of the liquid are placed on the prism of the refractometer.
Light is passed through the sample, and the refractive index is read directly from a scale.[10]
[11]

Determination of Viscosity

The viscosity of a liquid can be measured by:

» Capillary Viscometer: The time it takes for a known volume of liquid to flow through a
capillary tube under the force of gravity is measured. This time is proportional to the
kinematic viscosity.

» Rotational Viscometer: This instrument measures the torque required to rotate a spindle in
the liquid at a constant speed. The torque is related to the dynamic viscosity.[5]
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Logical Relationships and Trends

The physical properties of alkenes follow predictable trends based on their molecular structure.
The following diagram illustrates these relationships.

Logical Relationships of Alkene Physical Properties
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Caption: Relationships between alkene molecular structure and physical properties.

Conclusion

This technical guide has summarized the available physical property data for trans-8-
Hexadecene. While experimental values for this specific isomer are scarce, data from the
closely related 1-hexadecene and n-hexadecane, in conjunction with established trends for
alkenes, provide a reliable estimation of its physical characteristics. For applications requiring
precise physical property data, experimental determination using the standard protocols
outlined herein is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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